Cas no 113786-97-3 (Methanone, 1,3-phenylenebis[2-pyridinyl-)

Methanone, 1,3-phenylenebis[2-pyridinyl- structure
113786-97-3 structure
Product Name:Methanone, 1,3-phenylenebis[2-pyridinyl-
CAS No:113786-97-3
MF:C18H12N2O2
MW:288.300084114075
CID:1201969
PubChem ID:12981438
Update Time:2025-04-20

Methanone, 1,3-phenylenebis[2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • [3-(pyridine-2-carbonyl)phenyl]-pyridin-2-ylmethanone
    • 113786-97-3
    • (1,3-Phenylene)bis[(pyridin-2-yl)methanone]
    • DTXSID60514315
    • Methanone, 1,3-phenylenebis[2-pyridinyl-
    • Inchi: 1S/C18H12N2O2/c21-17(15-8-1-3-10-19-15)13-6-5-7-14(12-13)18(22)16-9-2-4-11-20-16/h1-12H
    • InChI Key: RXBKKSYRRRJCAX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CN=1)C1C=CC=C(C(C2C=CC=CN=2)=O)C=1

Computed Properties

  • Exact Mass: 288.08996
  • Monoisotopic Mass: 288.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 59.9Ų

Experimental Properties

  • PSA: 59.92
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